In efforts to develop air- and moisture-stable Lewis acid “frustrated Lewis pair” catalysts, we explored the catalytic reactivity of 9-(bis(perfluorophenyl)boraneyl)-9H-carbazole (1) towards the hydrosilylation of carbonyls. The stability of 1 was followed using nuclear magnetic resonance (NMR) spectroscopy. It was found that 1 cleanly decomposed via hydrolysis to bis(pentafluorophenyl)borinic acid (2). The borinic acid 2 was shown to be stable under ambient atmospheric conditions for upwards of 3 months in the solid-state and 2 weeks dissolved in solution. The Lewis acidity of 2 was evaluated and similarly reactivity towards hydrosilylation was observed. The use of an air-stable, inexpensive, and more sustainable silane, poly(methylhydrosiloxane) (PMHS), affords the reduction of aldehydes to alcohols under atmospheric conditions using 2, emphasizing 2 as a more sustainable, bench-top stable Lewis acid catalyst.

The Composites Industry has evolved from simple beginnings to become a global multibillion dollar business with strong links to many aspects of everyday life. This growth has been possible due to the ability of the Composites Industry to respond to the needs and direction provided by its customer base. This article summarises some of the key challenges for the Composites Industry in light of the ongoing debate and discussion relating to the climate crisis, and the need to reduce the impact of operations and products on the environment. Some of the areas which would need to be addressed in order for the industry to continue to grow and thrive in the years ahead are also highlighted.

The renewable and sustainable nature of bio-based products has made them increasingly popular in commercial and industrial applications. Bio-based products are not only environmentally friendly, but they also offer economic benefits, promoting sustainability and creating opportunities for businesses and consumers. As a result, bio-based products have become an appealing choice in the agrochemical market. In this review, we present the latest research findings on bio-based agricultural products as viable substitutes for agrochemicals, along with an overview of the current state of the agrochemicals market. The review's main objective is to highlight a range of bio-based products and their applications, with a particular focus on the potential of waste streams to drive the development of a circular economy. We observe that integrating biowaste into the circular economy can significantly boost the production of sustainable bioproducts and bioenergy, ultimately contributing to the fulfillment of the United Nations' Sustainable Development Goal #12 of promoting sustainable consumption and production.

The Green Deal aims at transforming the European economy for safer and more sustainable chemicals, materials, processes and products. The goal is to encourage technological progress, while maximizing health and environmental protection as part of an ambitious approach to tackle pollution from all sources and move towards a toxic-free environment. To be able to fulfil these policy ambitions, the Chemicals Strategy for Sustainability and the Zero Pollution Action Plan describe the need for a paradigm shift towards prevention-based risk governance via a transition towards safe-and-sustainable-by-design (SSbD). The SSbD approach pro-actively ensures that safety, functionality and sustainability are embedded in the early design stages of new chemicals, materials and products. This is opposed to the current regulatory paradigm that retro-actively imposes measures to mitigate risks/impacts once the products are already on the market. The complexity of advanced materials, their enabling nature, as well as the roles of the different stakeholders involved in the risk governance process result in significant difficulties to define any trade-offs among safety, functionality and sustainability when it comes to developing and regulating new materials and products. Defining metrics of these fundamental aspects and integrating them for decision making cannot be a technocratic task – it should be a co-creative process that involves key actors along entire supply chains of production and downstream use and balances the perspectives of stakeholders from industry, regulation and policy. The establishment of such an ecosystem of actors and the application of approaches from decision science as well as digital tools can provide a significant contribution towards the practical operationalization of SSbD and can support the ongoing policy transition towards prevention-based risk governance of chemicals and advanced materials.

A core–shell hetero-nanostructure comprising a new in situ generated naphthoquinone cobalt complex covalently immobilized on a silica coated magnetite nanosupport has been described for catalyzing the enamination of β-carbonyl compounds. The newly developed catalyst works as a nanoreactor for boosting this reaction and provides unprecedented chemoselective access to the targeted β-enaminoesters as well as β-enaminones. The synergistic covalent incorporation of an organic entity (a flexible spacer) onto an inorganic solid (surface modified support material) imparts a considerable structural rigidity to the catalyst thereby preventing leaching of the active catalytic species as well evidenced by the hot filtration experiment. Elemental survey and core level XPS spectra confirm the presence of the +II oxidation state of cobalt which is the active catalytic species. This work throws light on how catalytic activity can be tuned and “activity, selectivity and recyclability” the three desired features of a green catalyst can be accomplished on a single platform through careful manipulation of interaction between the support material and active metal complex.

Epoxidised Brazilian vegetable oils obtained from the baru nut (Dipteryx alata Vogel) and the macaw palm (Acrocomia aculeata) react with bioderivable anhydrides (succinic, glutaric, itaconic or citraconic) to give highly crosslinked polyesters. The polymerisation is initiated by a metal-free catalyst system comprising dicyclohexyl urea and bis(triphenylphosphine)iminium chloride. The resulting polymers can be obtained as powders or rubbery disks and are chemically and physically characterised. On treatment with aqueous sodium hydroxide, the polymers degrade to water soluble glycerol and sodium carboxylates.

The implementation of flow-through (FT) systems in the lignin-first approach can be a strategic tool for increasing the proficiency of biorefineries. Herein, the reductive catalytic fractionation (RCF) of waste beech wood sawdust (BWS) was conducted in an FT system using Ni on a nitrogen-doped carbon catalyst (35Ni/NDC) in pellet shape and MeOH and MeTHF as solvents. Lignin extraction was maximized in the first 4 h of time on stream (TOS), yielding maximum cumulative monomers of 247 mg gKL−1 using MeOH as solvent, extraction temperature of 235 °C, and reduction temperature of 225 °C. Importantly, the catalyst was used for two cycles and total time on stream (TOS) of 14 h without losing initial activity. These findings show that FT systems represent a promising solution for applications in lignin-first biorefineries.

Aluminates have been used as synthetic inorganic pigments due to their structural stability. In this context, we report on the synthesis of blue aluminates obtained from the boehmite combination with Co2+ and Ni2+ ions and calcination at 1000 °C. The boehmite was obtained from recycling aluminum metal from can seals. The aluminates were characterized by X-ray diffractometry (XRD) and Raman spectroscopy. The oxidation state of the ions responsible for the color was evaluated by XPS and UV-vis, suggesting the presence of divalent Co and Ni ions. Colorimetry confirmed the blue coloration and different shades. The colorimetric stability of the blue aluminates in harsh environments for pigments was evaluated. Both pigments were stable after 240 hours of exposure, showing no strong color difference.

Copper nanoparticles decorated on cobalt oxide nanosheets were successfully prepared from Cu-Co-MOF-74 by in situ reduction with simultaneous hydrolysis of aqueous ammonia borane, with a TOF value of 18.5 min−1 and good durability over 5 cycles of the hydrogen evolution reaction at 25 °C. The spatial confinement of the MOF structure for the formation of nanocatalysts and the interaction between Cu and CoOx are responsible for the improved catalytic activity. This strategy gives the possibility of tailoring specific functional metal/metal oxides from MOFs for application in energy storage and conversion.

Microparticles featuring specific attributes are essential for the chemical industries. Microparticles of KHCO3 were prepared by a freeze-dissolving method, with one solvent or with additional antisolvent. Firstly, KHCO3 aqueous solution was dripped into liquid nitrogen to prepare ice spherical particles, and additional antisolvent, ethanol, was used to dissolve the ice scaffolding to isolate the microparticles of KHCO3. In this work we have developed a new freeze-dissolving method with only one solvent, water. After formation of ice particles, a low-temperature saturated aqueous solution of KHCO3 was used to dissolve the ice in frozen spherical particles at low temperature to isolate the microparticles. Both freeze-dissolving methods were 100 times faster and more energy-efficient than the traditional freeze-drying method. The microparticles of KHCO3 obtained by the freeze-drying method and freeze-dissolving with antisolvent and with saturated solution were characterised with SEM and the particle size distributions were compared.